Cas no 134934-83-1 (9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine)
134934-83-1 structure
Product Name:9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
CAS No:134934-83-1
MF:C11H16N6O3
MW:280.283141136169
CID:1237284
PubChem ID:452769
Update Time:2025-04-20
9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine Chemical and Physical Properties
Names and Identifiers
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- 9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine
- 9H-Purin-6-amine, 9-(3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl) -
- 9H-Purin-6-amine, 9-[3-deoxy-3-(methylamino)-.beta.-D-arabinofuranosyl] -
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-4-(methylamino)oxolan-3-ol
- (2R,3S,4S,5S)-2-(6-aminopurin-9-yl)-5-(hydroxymethyl)-4-(methylamino)tetrahydrofuran-3-ol
- 9-[3-deoxy-3-(methylamino)pentofuranosyl]-9h-purin-6-amine
- 134934-83-1
- 3'-Methylamino-dA
- 3'-Methylamino-3'-deoxyadenosine
- DTXSID50928826
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- Inchi: 1S/C11H16N6O3/c1-13-6-5(2-18)20-11(8(6)19)17-4-16-7-9(12)14-3-15-10(7)17/h3-6,8,11,13,18-19H,2H2,1H3,(H2,12,14,15)/t5-,6-,8+,11-/m1/s1
- InChI Key: ZARAVIBCBGMNJG-JJCHFMHPSA-N
- SMILES: O1[C@H]([C@H]([C@@H]([C@H]1CO)NC)O)N1C=NC2C(N)=NC=NC1=2
Computed Properties
- Exact Mass: 280.12838839g/mol
- Monoisotopic Mass: 280.12838839g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 4
- Hydrogen Bond Acceptor Count: 8
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 348
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.8
- Topological Polar Surface Area: 131Ų
9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
134934-83-1 (9-[3-deoxy-3-(methylamino)-beta-D-arabinofuranosyl]-9H-purin-6-amine) Related Products
- 2140-79-6(2'-O-Methyl Adenosine)
- 3080-29-3(L-Adenosine)
- 4754-39-6(5'-Deoxyadenosine)
- 10414-81-0(2'-Amino-2'-deoxyadenosine)
- 1874-54-0(Psicofuranine)
- 5536-17-4(Vidarabine)
- 58-61-7(Adenosine)
- 14585-60-5(Adenosine,5'-amino-2',5'-dideoxy-)
- 14365-44-7(5'-Amino-5'-deoxyadenosine)
- 10300-22-8(3'-O-Methyladenosine)
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